4-borono-N,N,N-trimethylbenzenaminium iodide
Overview
Description
4-Borono-N,N,N-trimethylbenzenaminium iodide (4-BTMI) is an organic compound that has been used for a variety of scientific research applications. It is a cationic compound with a molecular weight of 486.53 g/mol and a melting point of 65-67 °C. 4-BTMI is a colorless crystalline solid that is soluble in water and organic solvents.
Scientific Research Applications
Plant Hormone Analysis
4-borono-N,N,N-trimethylbenzenaminium iodide: has been utilized as a derivatization reagent in mass spectrometric methods for plant hormone analysis. This compound significantly enhances the ionization efficiencies of brassinosteroids (BRs), which are crucial for plant growth regulation . The use of this reagent allows for ultrasensitive analysis, improving the minimal detectable amounts of target BRs by several orders of magnitude .
Brassinosteroid Research
In the study of brassinosteroids, 4-borono-N,N,N-trimethylbenzenaminium iodide aids in the simultaneous determination of various BRs in plant tissues. This is particularly important for understanding the biosynthetic pathways and physiological functions of BRs in plants . The compound’s role in chemical labeling-assisted liquid chromatography-mass spectrometry (LC-MS) is pivotal for qualitative and quantitative methods in BR research .
properties
IUPAC Name |
(4-boronophenyl)-trimethylazanium;iodide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15BNO2.HI/c1-11(2,3)9-6-4-8(5-7-9)10(12)13;/h4-7,12-13H,1-3H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXESOYOTRUMQSX-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)[N+](C)(C)C)(O)O.[I-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15BINO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-borono-N,N,N-trimethylbenzenaminium iodide | |
CAS RN |
1704122-17-7 | |
Record name | 4-Borono-N,N,N-trimethylbenzenaminium iodide (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1704122-17-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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